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Compound of Interest

Compound Name: (R)-2-Amino-1-phenylethanol

Cat. No.: B152255

For Researchers, Scientists, and Drug Development Professionals

(R)-2-Amino-1-phenylethanol, a chiral building block crucial in the synthesis of various
pharmaceuticals, requires careful handling due to its potential health hazards. This technical
guide provides an in-depth overview of the safety protocols and handling precautions
necessary to mitigate risks in a laboratory and drug development setting. The information is
compiled from various safety data sheets to ensure a comprehensive understanding of its
properties and associated hazards.

Hazard Identification and Classification

(R)-2-Amino-1-phenylethanol is classified as a hazardous substance. The primary hazards
are skin, eye, and respiratory irritation. Some sources also indicate that it can be harmful if
swallowed and may cause severe skin burns and eye damage.[1][2][3][4][5][6]

GHS Hazard Statements:

H302: Harmful if swallowed.[2][3][7]

H314: Causes severe skin burns and eye damage.[2][3][6]

H315: Causes skin irritation.[1][4][5][8]

H319: Causes serious eye irritation.[1][4][5][7][8]
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o H335: May cause respiratory irritation.[1][4][5][8]

Signal Word: Danger or Warning, depending on the concentration and supplier.[1][2][3][8][9]

Physical and Chemical Properties

The physical state of (R)-2-Amino-1-phenylethanol can be either a solid or a viscous liquid,

depending on purity and temperature.[1][8][10] It is important to consult the specific product's

safety data sheet.

Property Value Source

Molecular Formula C8H11NO (L3 1][12]13]

Molecular Weight 137.18 g/mol (1131811 112]
White to pale yellow solid or

Appearance o [1][8][10]
colorless to pale yellow liquid.

Melting Point 56-65 °C [8][14]

Boiling Point 160 °C at 17 mmHg [81[14]

B Soluble in water and organic
Solubility [10][13]

solvents. Soluble in methanol.

Safe Handling and Storage

Proper handling and storage are critical to minimize exposure and ensure laboratory safety.

Handling:

[1][2]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2]

Do not eat, drink, or smoke when using this product.[1][7]

Work in a well-ventilated area, preferably under a chemical fume hood.[2][4]

Avoid contact with skin and eyes.[2] Wear appropriate personal protective equipment (PPE).
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e Wash hands thoroughly after handling.[4][7]

e Use non-sparking tools and prevent fire caused by electrostatic discharge.[2]

Storage:

Store locked up.[2]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

Keep away from heat, sparks, open flames, and other ignition sources.[9]

Incompatible with strong oxidizing agents, acids, acid chlorides, and acid anhydrides.[13][14]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling (R)-2-Amino-1-phenylethanol.

PPE

Specifications

Source

Eye/Face Protection

Safety glasses with side-
shields or goggles. A face
shield may be necessary for

splash hazards.

[1112][4107]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber). Wear
appropriate protective clothing

to prevent skin exposure.

(11218l

Respiratory Protection

If ventilation is inadequate, use
a NIOSH-approved respirator
with an appropriate cartridge
(e.g., N95 dust mask for

solids).

[8]

First-Aid Measures

In case of exposure, immediate medical attention is crucial.
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Exposure Route First-Aid Protocol Source
Move the victim to fresh air. If
breathing is difficult, give

Inhalation oxygen. If not breathing, give [L1121[415119]

artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately remove all
contaminated clothing. Wash
off with soap and plenty of
water for at least 15 minutes.
Seek medical attention if

irritation persists.

(1112114105101

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing
for at least 15 minutes. Seek
immediate medical attention

from an ophthalmologist.

[LIE2][4105]07119]

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Drink
plenty of water. Never give
anything by mouth to an
unconscious person. Seek

immediate medical attention.

[11(2][41(5]07119]

Accidental Release and Fire-Fighting Measures

Accidental Release:

o Evacuate personnel to a safe area.[2]

o Ensure adequate ventilation.[2][5][7]

o Wear appropriate personal protective equipment.[2]
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For solids, avoid dust formation.[2][4]

For liquids, absorb the spill with inert material (e.g., sand, earth, vermiculite) and place itin a
suitable container for disposal.[1][7][9]

Prevent further leakage or spillage if safe to do so.[2]

Do not let the product enter drains.[5][7]
Fire-Fighting:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1][7]

o Specific Hazards: Combustible material.[7][9] Thermal decomposition can lead to the release
of irritating gases and vapors, such as carbon oxides and nitrogen oxides.[1][5]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[1][7]

Toxicity Information

Acute toxicity information for (R)-2-Amino-1-phenylethanol is not extensively available in all
provided sources. However, it is classified as harmful if swallowed.[2][3][7] One source
provides a subcutaneous LDLo (lowest published lethal dose) for the hydrochloride salt in rats
as 320 mg/kg.[15]

Experimental Workflows and Logical Relationships

The following diagrams illustrate key safety and handling workflows.
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General Handling Workflow for (R)-2-Amino-1-phenylethanol

Preparation & Review

y

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

l

Handle in a Well-Ventilated Area
(Fume Hood)

:

Perform Experimental Procedure

N

Store Properly in a Tightly Closed Container Clean Work Area & Decontaminate
Dispose of Waste According to Regulations Remove PPE

:

Wash Hands Thoroughly
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First-Aid Response for Exposure

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion
Move to Fresh Air Remove Contaminated Clothing Rinse Eyes for 15 min Rinse Mouth

Seek Immediate Medical Attention
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Spill Cleanup Procedure

Evacuate Area

'

Wear Appropriate PPE

i

Ensure Adequate Ventilation

i

Contain Spill with Inert Material

i

Collect Spill into a Labeled Container

:

Clean Spill Area

:

Dispose of Waste Properly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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